Cas no 6711-89-3 (Betainealdehyde Diethylacetal Iodide)

Betainealdehyde Diethylacetal Iodide Properties

Names and Identifiers

• Ethanaminium,2,2-diethoxy-N,N,N-trimethyl-, iodide (1:1)
• Betainealdehyde Diethylacetal Iodide
• 2,2-diethoxyethyl(trimethyl)azanium,iodide
• (2,2-Diaethoxy-aethyl)-trimethyl-ammonium,Jodid
• (2,2-Diethoxyethyl)trimethylammonium Iodide
• Ammonium compounds,substituted: (2,2-diethoxyethyl)trimethyl-iodide
• BAL dimethyl acetal iodide
• 2,2-diethoxyethyl(trimethyl)azanium;iodide
• DTXSID80424104
• 2,2-diethoxyethyltrimethylammonium iodide
• 6711-89-3
• SCHEMBL1462320
• FT-0663078
• F70682
• NSC97065
• NSC-97065
• AKOS030240419
• +Expand

• InChIKey： QJBGXTFFXWVDMA-UHFFFAOYSA-M
• Inchi： InChI=1S/C9H22NO2.HI/c1-6-11-9(12-7-2)8-10(3,4)5;/h9H,6-8H2,1-5H3;1H/q+1;/p-1
• SMILES： CCOC(C[N+](C)(C)C)OCC.[I-]

Computed Properties

• Exact Mass: 303.07000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 303.07
• Heavy Atom Count: 13
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• LogP: -1.90430
• PSA: 18.46000
• Boiling Point: °Cat760mmHg
• Melting Point: 120-122°C
• Flash Point: °C